Methyl 2-((5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetate
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Overview
Description
Methyl 2-((5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetate is a useful research compound. Its molecular formula is C10H14N2O3S and its molecular weight is 242.29. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Compounds : This compound is used in the synthesis of various heterocyclic compounds. For instance, it is used in the transformations of dimethyl acetone-1,3-dicarboxylate to synthesize (4-oxo-4H-pyrido(1,2-a)pyrimidin-3-yl)thiazole-5- carboxylates (Žugelj et al., 2009).
Catalysis in Synthesis Processes : The compound plays a role in catalysis, as demonstrated in the ultrasonic-assisted synthesis of ethyl-5-(aryl)-2-(2-alkokxy-2-oxoethylidene)-7-methyl-3-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyri midine-6-carboxylate derivatives (Darehkordi & Ghazi, 2015).
Molecular Docking and Synthesis Studies : It is involved in molecular docking studies, particularly in the synthesis and study of various substituted derivatives, as shown by Holam, Santhoshkumar, & Killedar (2022) who explored its applications in predicting affinity with proteins (Holam, Santhoshkumar, & Killedar, 2022).
Formation of Biginelli Compounds : This compound is also used in the synthesis and reactions of Biginelli-compounds, which are a class of multi-component heterocyclic compounds (Kappe & Roschger, 1989).
Antibacterial Activity : Research by Desai et al. (2001) indicates its role in synthesizing compounds with potential antibacterial activity (Desai, Dave, Shah, & Vyas, 2001).
Antimicrobial Applications : Mohammad, Ahmed, & Mahmoud (2017) utilized it in synthesizing new heterocyclic derivatives with significant antibacterial activity (Mohammad, Ahmed, & Mahmoud, 2017).
Amino Derivative Synthesis : It is used in the synthesis of amino derivatives of triazolopyrimidine, showcasing its versatility in chemical synthesis (Vas’kevich et al., 2006).
Antioxidant Activity : George et al. (2010) explored its use in synthesizing compounds for evaluating antioxidant activity (George, Sabitha, Kumar, & Ravi, 2010).
Novel Derivative Synthesis : Selby & Smith (1989) demonstrated its use in synthesizing novel dihydrothiazolo[3,2-a]pyrimidinone derivatives (Selby & Smith, 1989).
Pyrazole-Pyrimidine Derivatives Synthesis : The synthesis of 2-(Pyrazol-1-yl)pyrimidine derivatives by Erkin, Krutikov, & Chubraev (2004) highlights its role in creating specific pyrimidine derivatives (Erkin, Krutikov, & Chubraev, 2004).
Mechanism of Action
Target of Action
Pyrimidine derivatives, including modified pyrimidine nucleosides, have been found to exhibit various activities against diseases and infections .
Mode of Action
It’s known that pyrimidine derivatives can interact with various biological targets, leading to a range of effects .
Biochemical Pathways
The compound is part of the pyrimidine derivatives family, which are known to be key components of nucleic acids
Pharmacokinetics
It’s known that the pharmacokinetics of a compound can greatly impact its bioavailability and efficacy .
Result of Action
Pyrimidine derivatives have been found to exhibit anticancer, antitubercular, anti-hiv, and other activities against various diseases and infections .
Future Directions
Properties
IUPAC Name |
methyl 2-[(5-ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)sulfanyl]acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O3S/c1-4-7-6(2)11-10(12-9(7)14)16-5-8(13)15-3/h4-5H2,1-3H3,(H,11,12,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJHPBYFDXKIEFT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(N=C(NC1=O)SCC(=O)OC)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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